3-(4-Methoxyphenyl)-1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-en-1-ylurea

• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-enylurea
• InChI: InChI=1S/C22H23N3O5/c1-4-13-24(22(28)23-15-5-9-17(29-2)10-6-15)19-14-20(26)25(21(19)27)16-7-11-18(30-3)12-8-16/h4-12,19H,1,13-14H2,2-3H3,(H,23,28)
• InChI Key: XCXSRXPNWRNFOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N(CC=C)C2CC(=O)N(C2=O)C3=CC=C(C=C3)OC

Description

3-(4-Methoxyphenyl)-1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-en-1-ylurea is a complex organic compound characterized by its unique structure, which includes methoxyphenyl groups and a dioxopyrrolidinyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methoxyphenyl)-1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-en-1-ylurea typically involves multiple steps, including the formation of intermediate compounds. The process may start with the preparation of 4-methoxyphenyl derivatives, followed by the introduction of the dioxopyrrolidinyl group through a series of condensation and cyclization reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is designed to ensure consistency, scalability, and cost-effectiveness. Quality control measures, such as chromatography and spectroscopy, are employed to monitor the purity and composition of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methoxyphenyl)-1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-en-1-ylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions may lead to the formation of reduced analogs with different functional groups.

Substitution: Substitution reactions can occur at the methoxyphenyl or dioxopyrrolidinyl groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions such as temperature, pH, and solvent choice are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted analogs with different functional groups.

Scientific Research Applications

3-(4-Methoxyphenyl)-1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-en-1-ylurea has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may explore its potential therapeutic applications, including its use as a drug candidate or a pharmacological tool.

Industry: The compound can be used in the development of new materials, such as polymers or coatings, with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-Methoxyphenyl)-1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-en-1-ylurea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. Detailed studies on the molecular pathways involved can provide insights into its mode of action and potential therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-(4-Methoxyphenyl)-1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-en-1-ylurea include other methoxyphenyl derivatives and dioxopyrrolidinyl-containing molecules. Examples include:

• 4-Methoxyphenylacetic acid
• 4-Methoxyphenylacetaldehyde
• 1-(4-Methoxyphenyl)-2,5-dioxopyrrolidine

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties